![molecular formula C15H13N3 B2721323 2-(3,4-Dihydroisoquinolin-2(1H)-YL)nicotinonitrile CAS No. 945347-37-5](/img/structure/B2721323.png)
2-(3,4-Dihydroisoquinolin-2(1H)-YL)nicotinonitrile
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Description
Scientific Research Applications
Synthesis and Derivatives
The compound 2-(3,4-Dihydroisoquinolin-2(1H)-yl)nicotinonitrile and its derivatives are central to various synthetic pathways, offering a robust approach for the synthesis of 3,4-fused isoquinolin-1(2H)-one analogs. This method allows for the alkylation of benzonitrile or nicotinonitrile bearing an ortho-substituent to form corresponding O-, S-, or N-alkylation products. These products can then be treated to initiate a cascade process leading to the formation of 3,4-fused isoquinolin-1(2H)-one in a one-pot manner, highlighting a significant advancement in the synthesis of complex organic compounds (Li & Chua, 2011).
Catalytic Applications
Research into the catalytic applications of compounds related to this compound has demonstrated the efficacy of certain catalysts in the ammoxidation of 3-picoline to nicotinonitrile. Studies show V6O13 as a highly active and selective catalyst, with a maximum yield of 76% nicotinonitrile, offering insights into the optimization of catalysts for industrial chemical processes (Andersson & Lundin, 1979).
Chemical Reactivity and Mechanisms
Investigations into the chemical reactivity of isoquinoline derivatives have provided valuable information on the synthesis of anabaseine and anabasine derivatives. These studies elucidate the structural modifications possible through various chemical reactions, offering a pathway to potential nicotinic agonists and highlighting the diverse applications of these compounds in medicinal chemistry (Sobarzo-Sánchez, Castedo, & De la Fuente, 2007).
Novel Synthesis Approaches
Further research into novel synthesis approaches for isoquinoline derivatives showcases the diversity of methodologies available for the creation of complex organic molecules. One-pot non-cyanide synthesis methods have been developed, demonstrating an efficient and versatile approach to synthesizing 3-cyanoisoquinolines, which can be applied to a wide range of chemical synthesis and drug development processes (Kopchuk et al., 2017).
properties
IUPAC Name |
2-(3,4-dihydro-1H-isoquinolin-2-yl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3/c16-10-13-6-3-8-17-15(13)18-9-7-12-4-1-2-5-14(12)11-18/h1-6,8H,7,9,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTPARYQPKQDVAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C3=C(C=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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